Cas no 89797-64-8 (4-Cyano-1,2,5-oxadiazole-3-carboxamide)

• Product Name: 4-Cyano-1,2,5-oxadiazole-3-carboxamide
• CAS No: 89797-64-8
• MF: C₄H₂N₄O₂
• MW: 138.084279537201
• CID: 712323
• Update Time: 2023-08-03

4-Cyano-1,2,5-oxadiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxamide,4-cyano-
• 1,2,5-Oxadiazole-3-carboxamide,4-cyano-(9CI)
• 4-cyano-1,2,5-oxadiazole-3-carboxamide
• 4-Cyano-1,2,5-oxadiazole-3-carboxamide

• Inchi： 1S/C4H2N4O2/c5-1-2-3(4(6)9)8-10-7-2/h(H2,6,9)
• InChI Key： FHWXBVNHRQVOOQ-UHFFFAOYSA-N
• SMILES： O1N=C(C#N)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 138.018
• Monoisotopic Mass: 138.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106